Diethyl chloromalonate
Diethyl chloromalonate
Diethyl chloromalonate (Diethyl α-chloromalonate) is a 2-halo-1,3-dicarbonyl compound. It participates in K2CO3-catalyzed domino reactions (Michael alkylation, Mannich alkylation, and aldol alkylation) of salicylic aldehyde derivatives to afford functionalized 2,3-dihydrobenzofurans. It reacts with Cs2CO3 in the presence of elemental S8 or Sen to afford the corresponding diethyl thioxo- or selenoxomalonates, which can be trapped in situ with various 1,3-dienes.
Brand Name:
Vulcanchem
CAS No.:
14064-10-9
VCID:
VC21124741
InChI:
InChI=1S/C7H11ClO4/c1-3-11-6(9)5(8)7(10)12-4-2/h5H,3-4H2,1-2H3
SMILES:
CCOC(=O)C(C(=O)OCC)Cl
Molecular Formula:
C7H11ClO4
Molecular Weight:
194.61 g/mol
Diethyl chloromalonate
CAS No.: 14064-10-9
Cat. No.: VC21124741
Molecular Formula: C7H11ClO4
Molecular Weight: 194.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diethyl chloromalonate (Diethyl α-chloromalonate) is a 2-halo-1,3-dicarbonyl compound. It participates in K2CO3-catalyzed domino reactions (Michael alkylation, Mannich alkylation, and aldol alkylation) of salicylic aldehyde derivatives to afford functionalized 2,3-dihydrobenzofurans. It reacts with Cs2CO3 in the presence of elemental S8 or Sen to afford the corresponding diethyl thioxo- or selenoxomalonates, which can be trapped in situ with various 1,3-dienes. |
|---|---|
| CAS No. | 14064-10-9 |
| Molecular Formula | C7H11ClO4 |
| Molecular Weight | 194.61 g/mol |
| IUPAC Name | diethyl 2-chloropropanedioate |
| Standard InChI | InChI=1S/C7H11ClO4/c1-3-11-6(9)5(8)7(10)12-4-2/h5H,3-4H2,1-2H3 |
| Standard InChI Key | WLWCQKMQYZFTDR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C(=O)OCC)Cl |
| Canonical SMILES | CCOC(=O)C(C(=O)OCC)Cl |
| Boiling Point | 222.0 °C |
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